Cas no 103796-99-2 (3-Ethoxy-4-methoxyphenylacetonitrile)

• Product Name: 3-Ethoxy-4-methoxyphenylacetonitrile
• CAS No: 103796-99-2
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• MDL: MFCD00060303
• CID: 139327
• PubChem ID: 590655
• Update Time: 2024-11-03

3-Ethoxy-4-methoxyphenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile,3-ethoxy-4-methoxy-
• 2-(3-ethoxy-4-methoxyphenyl)acetonitrile
• 3-Ethoxy-4-methoxyphenylacetonitrile
• 3-ethoxy-4-methoxybenzyl cyanide
• Benzeneacetonitrile,3-ethoxy-4-methoxy
• AMY32463
• (3-ethoxy-4-methoxyphenyl)acetonitrile
• EN300-1838008
• 103796-99-2
• MFCD00060303
• DTXSID30343578
• FT-0676196
• 3-Ethoxy-4-methoxyphenylacetonitrile,
• AKOS006344186
• SCHEMBL7253321
• DULUKHADKMYILX-UHFFFAOYSA-N

• MDL： MFCD00060303
• Inchi： 1S/C11H13NO2/c1-3-14-11-8-9(6-7-12)4-5-10(11)13-2/h4-5,8H,3,6H2,1-2H3
• InChI Key： DULUKHADKMYILX-UHFFFAOYSA-N
• SMILES： O(CC)C1=C(C=CC(CC#N)=C1)OC

Computed Properties

• Exact Mass: 191.09500
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Melting Point: 58-60°C
• PSA: 42.25000
• LogP: 2.15998

3-Ethoxy-4-methoxyphenylacetonitrile Security Information

• Hazardous Material transportation number：UN 3439
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Safety Term：S26-36/37/39
• Risk Phrases：R20/21/22
• HazardClass：IRRITANT, IRRITANT-HARMFUL

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl cyanides